Cas no 57289-11-9 (1,10-Dimethyl-2,4,6,8-tetrathiaadamantane)
57289-11-9 structure
Product Name:1,10-Dimethyl-2,4,6,8-tetrathiaadamantane
CAS No:57289-11-9
MF:C8H12S4
MW:236.440876960754
CID:2183817
PubChem ID:616758
Update Time:2024-02-29
1,10-Dimethyl-2,4,6,8-tetrathiaadamantane Chemical and Physical Properties
Names and Identifiers
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- 1,10-Dimethyl-2,4,6,8-tetrathiaadamantane
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- Inchi: 1S/C8H12S4/c1-4-6-9-5-3-8(2,11-6)12-7(4)10-5/h4-7H,3H2,1-2H3/t4?,5?,6-,7+,8?
- InChI Key: XUUOSTKWCBSBOK-GLXUGZOWSA-N
- SMILES: S1[C@@H]2C(C)[C@H]3SC(CC1(C)S3)S2
Computed Properties
- Exact Mass: 235.98218508g/mol
- Monoisotopic Mass: 235.98218508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101
- XLogP3: 4.1
1,10-Dimethyl-2,4,6,8-tetrathiaadamantane Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
57289-11-9 (1,10-Dimethyl-2,4,6,8-tetrathiaadamantane) Related Products
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